N1-(3-chloro-4-fluorophenyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)oxamide
• InChI: InChI=1S/C16H20ClFN2O3/c17-12-8-11(6-7-13(12)18)20-16(23)15(22)19-9-14(21)10-4-2-1-3-5-10/h6-8,10,14,21H,1-5,9H2,(H,19,22)(H,20,23)
• InChI Key: AIINBOGKZMPPLU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)O
• Molecular Formula: C16H20ClFN2O3
• Molecular Weight: 342.79 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide, also known as CFHCHEO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Structural Characterization and Chemical Properties

Research on compounds structurally related to "N1-(3-chloro-4-fluorophenyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide" often involves detailed structural analysis to understand their molecular conformation and potential chemical reactivity. For example, studies on N,N'-bis(substituted)oxamide compounds have highlighted the importance of hydrogen bonding in forming supramolecular structures, which could be relevant for designing materials with specific physical properties or biological activities (Chang Wang et al., 2016).

Applications in Catalysis and Material Science

The chemical reactivity and stability of oxalamide derivatives under various conditions can be leveraged in catalysis and material science. For instance, the electro-Fenton degradation of organic pollutants using related compounds as catalysts shows the potential environmental applications of oxalamide derivatives (I. Sirés et al., 2007).

Potential Biological and Pharmacological Activities

Although direct information on "N1-(3-chloro-4-fluorophenyl)-N2-(2-cyclohexyl-2-hydroxyethyl)oxalamide" was not found, similar compounds have been studied for their biological and pharmacological activities. Research into oxalamide derivatives and related structures suggests potential applications in drug development, such as anticancer agents or enzyme inhibitors, by exploring their interaction with biological molecules (T. S. Basu Baul et al., 2009).